171596-27-3

Tadalafil, (6R,12aS)-

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• CAS RN:
• 171596-27-3

• Formula:
• C22H19N3O4

• InChI:
• InChI=1S/C22H19N3O4/c1-24-10-19(26)25-16(22(24)27)9-14-13-4-2-3-5-15(13)23-20(14)21(25)12-6-7-17-18(8-12)29-11-28-17/h2-8,16,21,23H,9-11H2,1H3/t16-,21+/m0/s1

• InChIKey:
• WOXKDUGGOYFFRN-IIBYNOLFSA-N

• Tadalafil is a carboline-based compound with vasodilatory activity. Tadalafil selectively inhibits the cyclic guanosine monophosphate (cGMP)-specific type 5 phosphodiesterase- (PDE-5)-mediated degradation of cGMP, which is found in the smooth muscle of the corpus cavernosa and corpus spongiosum of the penis. Inhibition of cGMP degradation by tadalafil results in prolonged muscle relaxation, vasodilation, and blood engorgement of the corpus cavernosa, and, so, prolonged penile erection.
  Tadalafil is a pyrazinopyridoindole that is 2,3,6,7,12,12a-hexahydropyrazino[1',2':1,6]pyrido[3,4-b]indole-1,4-dione substituted at position 2 by a methyl group and at position 6 by a 1,3-benzodioxol-5-yl group (the 6R,12aR-diastereomer). A phosphodiesterase V inhibitor inhibitor, currently marketed in pill form for treating erectile dysfunction under the name Cialis;  and under the nam...

cis-Tadalafil

• CAS RN:
• 171596-27-3; 171596-29-5; 304683-09-8

• Formula:
• C22H19N3O4

• InChI:
• InChI=1S/C22H19N3O4/c1-24-10-19(26)25-16(22(24)27)9-14-13-4-2-3-5-15(13)23-20(14)21(25)12-6-7-17-18(8-12)29-11-28-17/h2-8,16,21,23H,9-11H2,1H3

• InChIKey:
• WOXKDUGGOYFFRN-UHFFFAOYSA-N

• Cis-Tadalafil is a member of beta-carbolines.
  A carboline derivative and PHOSPHODIESTERASE 5 INHIBITOR that is used primarily to treat ERECTILE DYSFUNCTION;  BENIGN PROSTATIC HYPERPLASIA and PRIMARY PULMONARY HYPERTENSION.